Cas no 713519-22-3 (9-O-Benzyl-8-O-Methyl-urolithin C)

• Product Name: 9-O-Benzyl-8-O-Methyl-urolithin C
• CAS No: 713519-22-3
• MF: C₂₁H₁₆O₅
• MW: 348.348746299744
• CID: 5058011
• Update Time: 2025-05-24

9-O-Benzyl-8-O-Methyl-urolithin C Chemical and Physical Properties

Names and Identifiers

• 9-O-Benzyl-8-O-Methyl-urolithin C
• Urolithin C 8-O-Methyl 9-O-Benzyl

• Inchi： 1S/C21H16O5/c1-24-19-11-17-16(10-20(19)25-12-13-5-3-2-4-6-13)15-8-7-14(22)9-18(15)26-21(17)23/h2-11,22H,12H2,1H3
• InChI Key： XDXBYZLRJCEUHJ-UHFFFAOYSA-N
• SMILES： C12=CC(O)=CC=C1C1=CC(OCC3=CC=CC=C3)=C(OC)C=C1C(=O)O2

Additional information on 9-O-Benzyl-8-O-Methyl-urolithin C

Introduction to 9-O-Benzyl-8-O-Methyl-urolithin C (CAS No. 713519-22-3) and Its Emerging Applications in Chemical Biology

The compound 9-O-Benzyl-8-O-Methyl-urolithin C, identified by the CAS number 713519-22-3, represents a significant advancement in the field of chemical biology, particularly in the study of urolithins—natural metabolites derived from ellagitannins found in various dietary plants. These metabolites have garnered considerable attention due to their potent bioactivities, including anti-inflammatory, antioxidant, and anticancer properties. The structural modification of urolithins, such as the introduction of a benzyl group at the 9-position and a methyl group at the 8-position, has led to the development of derivatives like 9-O-Benzyl-8-O-Methyl-urolithin C that exhibit enhanced stability and bioavailability, making them promising candidates for therapeutic applications.

Urolithins are formed through the gut microbiota-mediated hydrolysis of ellagitannins, which are abundant in foods like pomegranates, berries, and walnuts. The biotransformation process yields urolithin A as the primary metabolite, but further modifications can lead to diverse derivatives with distinct pharmacological profiles. Among these, 9-O-Benzyl-8-O-Methyl-urolithin C has emerged as a particularly intriguing compound due to its optimized structure, which balances metabolic activity with pharmacokinetic advantages. This derivative has been extensively studied for its potential in modulating cellular pathways associated with aging and disease progression.

Recent research has highlighted the role of 9-O-Benzyl-8-O-Methyl-urolithin C in enhancing mitochondrial function and reducing oxidative stress. Studies have demonstrated that this compound can activate Nrf2-mediated antioxidant pathways, leading to increased production of protective proteins such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1). These effects are particularly relevant in contexts where oxidative damage contributes to pathogenesis, such as neurodegenerative disorders and cardiovascular diseases. The structural modifications at the 8- and 9-positions not only improve solubility but also enhance interactions with target enzymes and receptors, thereby amplifying its therapeutic efficacy.

The anticancer potential of 9-O-Benzyl-8-O-Methyl-urolithin C has been a focal point of recent investigations. Preclinical studies have shown that this derivative can induce apoptosis in various cancer cell lines by inhibiting survival signaling pathways like Akt/mTOR and by promoting the accumulation of reactive oxygen species (ROS) that overwhelm cancer cell defenses. Furthermore, its ability to modulate microRNA expression has been implicated in its ability to suppress tumor growth and metastasis. These findings position 9-O-Benzyl-8-O-Methyl-urolithin C as a promising candidate for combination therapies with existing chemotherapeutic agents.

In addition to its anti-inflammatory and anticancer properties, 9-O-Benzyl-8-O-Methyl-urolithin C has shown promise in neuroprotection research. Emerging evidence suggests that this compound can cross the blood-brain barrier and exert neurorestorative effects in models of Parkinson’s disease and Alzheimer’s disease. Its ability to scavenge free radicals and protect against mitochondrial dysfunction may contribute to its neuroprotective benefits. Moreover, studies indicate that it can enhance cognitive function by modulating cholinergic pathways, making it a potential therapeutic agent for age-related cognitive decline.

The synthesis of 9-O-Benzyl-8-O-Methyl-urolithin C involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as chemoenzymatic synthesis have been employed to achieve selective functionalization at the specified positions. This synthetic approach not only facilitates large-scale production but also allows for further structural optimization to tailor bioactivity profiles for specific applications. The growing interest in this compound underscores the need for scalable synthetic routes that meet pharmaceutical standards.

From a regulatory perspective, 9-O-Benzyl-8-O-Methyl-urolithin C is positioned as an investigational drug rather than a fully approved therapeutic due to ongoing clinical trials assessing its safety and efficacy. However, preliminary results from phase I trials indicate that it exhibits favorable tolerability with minimal side effects at tested doses. These findings have fueled enthusiasm among researchers for advancing it into later-stage clinical development programs.

The future direction of research on 9-O-Benzyl-8-O-Methyl-urolithin C is likely to focus on elucidating its mechanisms of action across diverse biological systems and exploring novel therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate preclinical development while ensuring compliance with regulatory guidelines. As our understanding of gut microbiota metabolism expands, so too will our appreciation for how derivatives like 9-O-Benzyl-8-O-Methyl-urolithin C can be harnessed for precision medicine approaches tailored to individual metabolic profiles.